Cas no 2097889-37-5 (N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 2097889-37-5
• MF: C₁₉H₁₆F₃NO₃
• MW: 363.330455780029
• CID: 6416782
• PubChem ID: 126850845
• Update Time: 2025-10-29

N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide
• F6516-0738
• N-({[2,2'-bifuran]-5-yl}methyl)-3-[4-(trifluoromethyl)phenyl]propanamide
• AKOS040699335
• 2097889-37-5
• N-[[5-(furan-2-yl)furan-2-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C19H16F3NO3/c20-19(21,22)14-6-3-13(4-7-14)5-10-18(24)23-12-15-8-9-17(26-15)16-2-1-11-25-16/h1-4,6-9,11H,5,10,12H2,(H,23,24)
• InChI Key： SFCZIKWWPLEOLA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCC1=CC=C(C2=CC=CO2)O1)=O)(F)F

Computed Properties

• Exact Mass: 363.10822786g/mol
• Monoisotopic Mass: 363.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide

N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide: A Comprehensive Overview

The compound N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 2097889-37-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bifuran moiety with a trifluoromethyl-substituted phenyl group and a propanamide functional group. The integration of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and nucleophilic substitution reactions. These techniques have not only improved the yield but also enhanced the purity of the final product, making it suitable for high-end applications in drug discovery and materials science.

The bifuran moiety in the molecule plays a crucial role in modulating its electronic properties. Bifurans are known for their ability to act as electron-deficient aromatic systems, which can significantly influence the reactivity of the compound in various chemical transformations. This feature makes N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide an attractive candidate for use in π-conjugated systems and as a precursor for advanced materials.

The presence of the trifluoromethyl group on the phenyl ring introduces steric hindrance and enhances the stability of the molecule. This substitution pattern is particularly advantageous in pharmaceutical applications, where such groups are often employed to improve bioavailability and reduce metabolic degradation. Recent studies have highlighted the potential of this compound as a lead molecule in anti-cancer drug development, where its ability to target specific protein kinases has shown promising results.

In terms of synthesis, researchers have explored various routes to optimize the production of N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the bifuran unit with high precision. This method not only ensures structural integrity but also minimizes byproduct formation, aligning with green chemistry principles.

The propanamide functional group further enhances the versatility of this compound by providing sites for additional chemical modifications. Such modifications can be tailored to achieve desired pharmacokinetic profiles or to enhance compatibility with specific biological systems. For instance, recent research has demonstrated that derivatization of this compound can lead to improved solubility and reduced toxicity, making it more amenable for therapeutic use.

From an application standpoint, N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide has shown potential in several emerging fields. In materials science, its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Additionally, its unique structure positions it as a valuable tool in supramolecular chemistry, where it can serve as a building block for self-assembled nanostructures.

Recent collaborative efforts between academic institutions and industry have further expanded our understanding of this compound's properties. Advanced computational modeling techniques have been employed to predict its behavior under various conditions, providing insights into its stability, reactivity, and potential interactions with biological systems.

In conclusion, N-({2,2'-bifuran-5-yl}methyl)-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 2097889-37